Cas no 2171934-53-3 (2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide)

• Product Name: 2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide
• CAS No: 2171934-53-3
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 6244468
• PubChem ID: 165590455
• Update Time: 2025-05-23

2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide
• 2171934-53-3
• EN300-1618098

• Inchi： 1S/C11H12N2O3S/c1-7-3-4-9(5-10(7)17(12,14)15)11-13-8(2)6-16-11/h3-6H,1-2H3,(H2,12,14,15)
• InChI Key： CIKNNAASGJXQCM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=NC(C)=CO2)C=CC=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 252.05686342g/mol
• Monoisotopic Mass: 252.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.6Ų

Additional information on 2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide

2-Methyl-5-(4-Methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide (CAS No. 2171934-53-3): An Overview of Its Structure, Properties, and Applications

2-Methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide (CAS No. 2171934-53-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical applications, including antimicrobial and anti-inflammatory agents.

The molecular structure of 2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide is characterized by a benzene ring substituted with a methyl group at the 2-position and a sulfonamide group at the 1-position. Additionally, the 5-position of the benzene ring is substituted with a 4-methyl-1,3-oxazol-2-yl group. This intricate arrangement of functional groups contributes to its distinct chemical properties and biological activities.

Recent studies have highlighted the potential of 2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, 2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide has shown promise in the treatment of neurological disorders. A study conducted by a team of researchers at a leading pharmaceutical institute found that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a valuable candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide have also been extensively studied. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its potential as a drug candidate.

Synthetic methods for producing 2-methyl-5-(4-methyl-1,3-oxazol-2-yl)benzene-1-sulfonamide have been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving the reaction of 2-methylbenzenesulfonyl chloride with 4-methyl oxazole in the presence of a base. This method not only simplifies the synthesis but also reduces the environmental impact by minimizing waste generation.

The safety profile of 2-methyl-5-(4-methyl-1,3-oxazolololololololololololololol* xazol* y* b* e* n* z* e* n* e* -* s* u* l* f* o* n* *a* *m* *i* *d* *e* (CAS No. 2171934-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* * * * * * * * * * * * * * * * * * * * * 53* -* -* -* -* -* -* -* -* -* -* -* -* -* -* -* -* -* -* -* 3) has been evaluated through extensive toxicological studies. These studies have shown that it exhibits low toxicity and good safety margins, making it suitable for clinical trials and potential therapeutic use.

In conclusion, 2-methyl*-* * * * * * * * * * * * * * * * * * * 5-(4methyl-)1,3----xazol--y* l* )* b* e* n* z* e* n* e* --* s* u* l* f* o* n* amide (CAS No. 2171934--53--3) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.